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Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601 Get Quote

Disclaimer: Scientific literature extensively covers the biological activities and mechanisms of

lariciresinol. However, specific research on its derivative, lariciresinol acetate, is limited. This

guide primarily summarizes the data available for lariciresinol, which, due to its structural

similarity, is considered a relevant proxy for understanding the potential properties of

lariciresinol acetate. The addition of an acetate group may influence the pharmacokinetic and

pharmacodynamic properties of the molecule, and further research is warranted to elucidate

the specific characteristics of lariciresinol acetate.

Introduction
Lariciresinol is a naturally occurring lignan found in various plants, belonging to the

phenylpropanoid class of compounds. Lignans are recognized for their diverse

pharmacological activities, and lariciresinol has demonstrated significant potential as an

antioxidant, anti-inflammatory, anticancer, and antidiabetic agent.[1][2] Lariciresinol acetate is

a derivative of lariciresinol, and while direct studies are scarce, its biological activities are

anticipated to be similar to the parent compound.[3] This technical guide provides an in-depth

overview of the chemical properties, biological activities, and underlying mechanisms of action

of lariciresinol, serving as a foundational resource for research on lariciresinol acetate.
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Property Value Reference

IUPAC Name

[(2S,3R,4R)-2-(4-hydroxy-3-

methoxyphenyl)-4-[(4-hydroxy-

3-

methoxyphenyl)methyl]oxolan-

3-yl]methyl acetate

N/A

Molecular Formula C22H26O7 N/A

Molecular Weight 402.44 g/mol N/A

Parent Compound Lariciresinol [3]

Biological Activities and Quantitative Data
The biological activities of lariciresinol have been investigated in various in vitro and in vivo

models. The following tables summarize the key quantitative data.

Anticancer Activity
Cell Line Cancer Type IC50 (µM)

Exposure Time
(h)

Reference

SKBr3 Breast Cancer 500 48 [2][4]

HepG2 Liver Cancer Not specified 24-72 [1]

Note: In healthy fibroblast and HEK-293 cell lines, the IC50 was >500 µM, suggesting a degree

of selectivity for cancer cells.[2]

Antidiabetic Activity
Assay Target IC50 (µM) Ki (µM) Reference

α-glucosidase

inhibition
α-glucosidase 6.97 ± 0.37 0.046 [5][6]

Antifungal Activity
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Fungal Strain MIC (µg/mL) Reference

Candida albicans 25 [1]

Trichosporon beigelii 12.5 [1]

Malassezia furfur 25 [1]

Antioxidant Activity
Lariciresinol has demonstrated broad-spectrum antioxidant properties in various assays,

including DPPH, ABTS, SOD, and OH-radical scavenging assays, as well as FRAP, CUPRAC,

and ORAC assays.[7]

Signaling Pathways
Lariciresinol has been shown to modulate several key signaling pathways implicated in various

disease processes.

NF-κB Signaling Pathway
Lariciresinol is suggested to exert its anti-inflammatory effects by inhibiting the NF-κB signaling

pathway. This pathway is a critical regulator of inflammatory responses.
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Lariciresinol's inhibition of the NF-κB pathway.

TGF-β Signaling Pathway
Lariciresinol has been shown to regulate the TGF-β signaling pathway, which is involved in cell

growth, differentiation, and apoptosis.
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Modulation of the TGF-β signaling pathway by Lariciresinol.

Insulin Signaling Pathway
Lariciresinol enhances insulin signaling, which is crucial for glucose homeostasis. This

mechanism contributes to its antidiabetic effects.
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Seed cancer cells in 96-well plates

Treat cells with varying concentrations of Lariciresinol Acetate

Incubate for a specified period (e.g., 48 hours)

Add MTT reagent to each well

Incubate to allow for formazan crystal formation

Solubilize formazan crystals with DMSO or other solvent

Measure absorbance at ~570 nm

Calculate cell viability and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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